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Compound of Interest

Compound Name:
3-Ethylpyrrolidin-3-ol

hydrochloride

CAS No.: 871014-14-1

Cat. No.: B1471094

Get Quote

Physicochemical Characterization, Synthesis, and
Analytical Verification[1][2]
Executive Summary
In the high-stakes environment of fragment-based drug discovery (FBDD), the precise

characterization of building blocks is non-negotiable. 3-Ethylpyrrolidin-3-ol hydrochloride
represents a specialized scaffold offering a quaternary carbon center within a saturated

heterocycle.[1][2] This structural feature is critical for restricting conformational flexibility, a key

tactic in enhancing the binding affinity of small molecule ligands to protein targets.[1][2]

This guide provides an authoritative breakdown of the molecular weight (MW) determination,

structural integrity, and synthetic provenance of this compound.[1][2] It is designed for

medicinal chemists and analytical scientists who require absolute stoichiometric precision in

their workflows.[1][2]
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Part 1: Molecular Identity & Physicochemical Profile[1]
[2][3]
The molecular weight of a salt form is the sum of the free base and the counterion.[1][2] For 3-
Ethylpyrrolidin-3-ol hydrochloride, the stoichiometry is typically 1:1, though hygroscopic

potential can introduce water of crystallization (hydrates) that must be ruled out via Karl Fischer

titration.[1][2]

1.1 Structural Specifications
IUPAC Name: 3-Ethylpyrrolidin-3-ol hydrochloride[1][2]

Common Name: 3-Ethyl-3-hydroxypyrrolidine HCl[1][2]

CAS Number (Free Base):Note: Specific CAS for the 3-ethyl isomer is less common than the

N-ethyl isomer; often synthesized de novo.[1][2] (Closest analog reference: 3-

methylpyrrolidin-3-ol, CAS 73874-13-6).[1][2]

Isomeric Distinction: Crucially, this compound is C-ethylated at the 3-position, creating a

quaternary center.[1][2] It is distinct from 1-ethylpyrrolidin-3-ol (N-ethylated), which has

significantly different basicity and metabolic stability.[1][2]

1.2 Molecular Weight Calculation
The precise molecular weight is calculated using standard atomic weights (IUPAC 2021).[1][2]

Table 1: Stoichiometric Breakdown of Molecular Weight
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Component Formula
Monoisotopic
Mass (Da)

Average
Molecular
Weight ( g/mol
)

Contribution

Free Base C₆H₁₃NO 115.0997 115.17 Pharmacophore

Counterion HCl 35.9767 36.46
Solubility/Stabilit

y

Target Salt
C₆H₁₃NO[1][2] ·

HCl
151.0764 151.63 Final Reagent

Critical Note: When calculating stoichiometry for reactions (e.g., amide coupling), use the Salt

MW (151.63 g/mol ) to determine the mass required, but use the Free Base MW (115.17 g/mol )

to calculate theoretical yield if the product is not a salt.[1][2]

Part 2: Synthesis & Salt Formation Strategy
The synthesis of 3-ethylpyrrolidin-3-ol hydrochloride requires creating a quaternary center.

[1][2] This is chemically more demanding than simple N-alkylation.[1][2] The preferred route

utilizes a Grignard addition to a protected ketone.[1][2]

2.1 Synthetic Workflow (Causality & Logic)
Protection: The pyrrolidine nitrogen must be protected (e.g., Boc or Cbz) to prevent side

reactions with the Grignard reagent.[1][2]

Grignard Addition: Ethylmagnesium bromide (EtMgBr) attacks the ketone at C3.[1][2] This

step establishes the carbon skeleton and the quaternary center.[1][2]

Deprotection & Salt Formation: Acidic cleavage removes the protecting group and

simultaneously forms the hydrochloride salt.[1][2]
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Figure 1: Synthetic pathway for 3-Ethylpyrrolidin-3-ol HCl. The formation of the quaternary

center at Step 1 is the yield-determining step.[1][2]

Part 3: Analytical Verification & Quality Control[1][2]
Trustworthiness in data comes from self-validating protocols.[1][2] To confirm you have the

correct isomer (3-ethyl vs. 1-ethyl) and the correct salt stoichiometry, the following analytical

cascade is required.

3.1 Structural Verification (NMR)
Standard 1H NMR is insufficient to distinguish subtle isomers without careful analysis.[1][2]

Protocol: Dissolve 10 mg in DMSO-d6.

Key Signal: Look for the ethyl group signals.[1][2]

3-Ethyl isomer: The ethyl CH2 will show correlation to the quaternary C3-OH carbon in

HMBC (Heteronuclear Multiple Bond Correlation).[1][2]

1-Ethyl isomer: The ethyl CH2 will correlate to the Nitrogen in 15N-HMBC (if available) or

show distinct chemical shifts typical of N-alkyl groups (

~2.5-3.0 ppm) vs C-alkyl (

~1.5 ppm).[1][2]

3.2 Molecular Weight Confirmation
Do not rely solely on the label.[1][2] Hygroscopicity can alter the effective molecular weight.[1]

[2]

Methodology:
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High-Resolution Mass Spectrometry (HRMS):

Expected [M+H]+: 116.1070 m/z (Positive mode).[1][2][3]

Note: MS detects the free base cation.[1][2] It does not confirm the presence of HCl.[1][2]

Argentometric Titration (Chloride Content):

Dissolve accurate mass of salt in water.[1][2]

Titrate with 0.1 N AgNO3 using a potentiometric electrode.[1][2]

Calculation:

.[1][2]

Target: Theoretical Cl% for MW 151.63 is 23.38%.[1][2] Significant deviation indicates

hydration or excess HCl.[1][2]

Identity Verification Purity & Stoichiometry

Unknown Sample
(White Solid)

1H/13C NMR + HMBC
Confirm C-Ethyl vs N-Ethyl

HRMS (ESI+)
Confirm Free Base Mass

(116.1070 Da)

AgNO3 Titration
Confirm Cl- Counterion

Karl Fischer
Check for Hydrates

Matches
MW 151.63?

Recalculate MW
(Hydrate/Solvate)
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Release for Synthesis

Yes
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Figure 2: Analytical decision tree for validating the molecular weight and identity of 3-

Ethylpyrrolidin-3-ol HCl.

Part 4: Applications in Drug Discovery[1][2]
The 3-ethylpyrrolidin-3-ol scaffold is not merely a spacer; it is a functional element in

"Fragment-Based Drug Discovery" (FBDD).[1][2]

Conformational Restriction: The gem-disubstitution (ethyl + hydroxyl) at C3 biases the

pyrrolidine ring pucker.[1][2] This can lock the pharmacophore into a bioactive conformation,

reducing the entropic penalty upon binding to a receptor.[1][2]

Solubility Enhancement: The hydroxyl group lowers the LogP (lipophilicity) compared to the

ethyl-pyrrolidine analog, improving water solubility—a common bottleneck in lead

optimization.[1][2]

Vector Exploration: In a drug molecule, the nitrogen can be coupled to a core scaffold, while

the hydroxyl group can serve as a hydrogen bond donor/acceptor to pick up specific

interactions in the binding pocket.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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